Cas no 131409-18-2 (5-Bromo-7H-benzo[c]carbazole)

• Product Name: 5-Bromo-7H-benzo[c]carbazole
• CAS No: 131409-18-2
• MF: C₁₆H₁₀BrN
• MW: 296.1613
• MDL: MFCD30063204
• CID: 2199921
• PubChem ID: 66585247
• Update Time: 2025-09-27

5-Bromo-7H-benzo[c]carbazole Chemical and Physical Properties

Names and Identifiers

• 5-?bromo-7H-?Benzo[c]?carbazole
• 5-BROMO-7H-BENZO[C]CARBAZOLE
• CS-0156026
• AKOS027384027
• SCHEMBL31728
• B5870
• AS-59295
• DB-107484
• 131409-18-2
• D78028
• MFCD30063204
• SY250832
• 5-Bromo-7H-benzo[c]carbazole

• MDL： MFCD30063204
• Inchi： 1S/C16H10BrN/c17-13-9-15-16(11-6-2-1-5-10(11)13)12-7-3-4-8-14(12)18-15/h1-9,18H
• InChI Key： KNJJGSGPSKPDBR-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C2=C(C3=C([H])C([H])=C([H])C([H])=C31)C1=C([H])C([H])=C([H])C([H])=C1N2[H]

Computed Properties

• Exact Mass: 294.99966g/mol
• Monoisotopic Mass: 294.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 5.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 502.8±23.0 °C at 760 mmHg
• Flash Point: 257.9±22.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Bromo-7H-benzo[c]carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 5-Bromo-7H-benzo[c]carbazole

Comprehensive Overview of 5-Bromo-7H-benzo[c]carbazole (CAS No. 131409-18-2): Properties, Applications, and Research Insights

5-Bromo-7H-benzo[c]carbazole (CAS No. 131409-18-2) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in materials science, pharmaceuticals, and optoelectronics. This benzo[c]carbazole derivative features a bromine atom at the 5-position, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in organic light-emitting diodes (OLEDs), photovoltaic materials, and biomedical imaging, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 5-Bromo-7H-benzo[c]carbazole combines a carbazole core with a fused benzene ring, offering exceptional thermal stability and electron-transport properties. These characteristics make it an ideal candidate for advanced optoelectronic devices, a topic frequently searched by engineers and scientists. Recent studies highlight its role in improving the efficiency of OLED displays, a hot topic in consumer electronics, where energy efficiency and color purity are critical. Additionally, its fluorescence properties have sparked interest in bioimaging applications, particularly in tracking cellular processes.

From a synthetic perspective, CAS No. 131409-18-2 serves as a key building block for designing more complex molecules. Its bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in pharmaceutical research. This aligns with the trending search query "how to modify carbazole derivatives for drug development," reflecting the compound's relevance in medicinal chemistry. Notably, derivatives of 5-Bromo-7H-benzo[c]carbazole have shown promise in targeting neurodegenerative diseases, a pressing global health concern.

Environmental and sustainability considerations are also driving interest in this compound. As industries seek green chemistry alternatives, the recyclability and low toxicity of benzo[c]carbazole-based materials position them as attractive options. Searches like "eco-friendly organic semiconductors" often lead to discussions about such derivatives. Furthermore, its potential in perovskite solar cells—a trending topic in renewable energy—has been explored, with studies suggesting enhanced device stability and performance.

In summary, 5-Bromo-7H-benzo[c]carbazole (CAS No. 131409-18-2) bridges multiple cutting-edge fields, from optoelectronics to biomedicine. Its adaptability to modern technological demands, coupled with its synthetic versatility, ensures its continued prominence in research and industrial applications. For those investigating high-performance organic materials or specialty chemicals, this compound represents a compelling area of study with far-reaching implications.